methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate

• IUPAC Name: methyl 2-[(2-phenylphenyl)carbamoylamino]benzoate
• InChI: InChI=1S/C21H18N2O3/c1-26-20(24)17-12-6-8-14-19(17)23-21(25)22-18-13-7-5-11-16(18)15-9-3-2-4-10-15/h2-14H,1H3,(H2,22,23,25)
• InChI Key: NNXVDLJCJXEMTG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)NC2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol

Description

Methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate, also known as BPAC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPAC is a molecule that consists of a benzoate ring, an amide group, and a biphenyl group.

Scientific Research Applications

Methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate has shown potential in various scientific research applications, including cancer treatment, fluorescence imaging, and drug delivery. In cancer treatment, methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. In fluorescence imaging, methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate has been used as a fluorescent probe to detect various molecules in biological systems. In drug delivery, methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate has been used as a carrier for delivering drugs to specific cells or tissues.

Mechanism of Action

The mechanism of action of methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate involves the inhibition of various enzymes and proteins that are involved in cell growth and proliferation. methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. By inhibiting these enzymes, methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate can induce apoptosis and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell growth, and activation of immune responses. methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate has also been shown to have anti-inflammatory effects and can reduce the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate in lab experiments is its high specificity for certain enzymes and proteins, which allows for targeted inhibition of specific pathways. However, one of the limitations of using methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate research, including the development of more efficient synthesis methods, the identification of new targets for methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate inhibition, and the development of methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate-based therapeutics for cancer treatment and other diseases. Additionally, methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate can be used in combination with other drugs to enhance their efficacy and reduce toxicity. Further research is needed to fully understand the potential of methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate in various scientific research applications.
Conclusion:
In conclusion, methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate is a chemical compound that has shown potential in various scientific research applications, including cancer treatment, fluorescence imaging, and drug delivery. methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate inhibits the activity of various enzymes and proteins involved in cell growth and proliferation, leading to apoptosis and inhibition of cancer cell growth. While there are limitations to using methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate in lab experiments, its potential in various applications makes it an important molecule for further research.

Synthesis Methods

Methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate can be synthesized using various methods, including the reaction of 2-aminobenzophenone with methyl 2-bromobenzoate in the presence of a base. This reaction results in the formation of methyl 2-{[(2-biphenylylamino)carbonyl]amino}benzoate as a white solid.